6-(4-Tert-butylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazo[2,1-b]thiazole derivatives are an important class of nitrogen- and sulfur-containing heterocyclic compounds . They have been studied for their potential biological properties . For instance, some derivatives have shown anticancer activities .
Synthesis Analysis
Imidazo[2,1-b]thiazole-based chalcone derivatives have been synthesized and tested for their anticancer activities . The synthetic approaches are grouped by the degree of research done on the imidazothiazine scaffold, from more to less studied .
Molecular Structure Analysis
Imidazo[2,1-b]thiazoles are a significant number of bioactive substances . They have been used as effective molecular scaffolds for synthetic, structural, and biomedical research .
Chemical Reactions Analysis
In silico physicochemical and pharmacokinetic parameters of imidazo-[2,1-b]-thiazole analogues were predicted using knowledge-based software tools .
Scientific Research Applications
Pharmaceuticals
Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . They have been traditionally used in pharmaceuticals . The specific compound may have potential applications in drug development, although further research would be needed to confirm this.
Agrochemicals
Imidazoles also find applications in agrochemicals . They could potentially be used in the development of new pesticides or other agricultural chemicals.
Dyes for Solar Cells and Other Optical Applications
Emerging research has shown that imidazoles can be used in dyes for solar cells and other optical applications . The specific optical properties of “6-(4-Tert-butylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” would need to be studied to determine its potential in this field.
Functional Materials
Imidazoles have been used in the development of functional materials . This could include materials with specific mechanical, electrical, or thermal properties.
Catalysis
Imidazoles have been used in catalysis . They could potentially act as catalysts in various chemical reactions, speeding up the reaction rate or enabling reactions that would not otherwise occur.
Anticancer Research
Some imidazole derivatives have shown submicromolar inhibitory activity against various tumour cell lines . While it’s not clear if “6-(4-Tert-butylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” has similar properties, it could be a potential area of research.
Future Directions
The field of imidazo[2,1-b]thiazole derivatives is still being actively researched, with new synthetic methods for their preparation being developed . They are also being studied for their potential applications in various areas, including as anticancer drugs and electroluminescent materials for OLED devices .
Mechanism of Action
Target of Action
Similar imidazo[2,1-b]thiazole derivatives have been reported to targetPantothenate synthetase in Mycobacterium tuberculosis , and DNA dodecamer and caspase-3 in cancer cells . These targets play crucial roles in the survival and proliferation of these cells.
Mode of Action
Similar compounds have been shown to inhibit the activity of their targets, leading to the death of the cells . The compound’s interaction with its targets and the resulting changes would need further investigation.
Biochemical Pathways
Based on the targets mentioned, it can be inferred that the compound may affect thepantothenate synthesis pathway in Mycobacterium tuberculosis , and apoptosis pathways in cancer cells .
Result of Action
Similar compounds have been shown to causecell death in Mycobacterium tuberculosis and cancer cells .
properties
IUPAC Name |
6-(4-tert-butylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2OS/c1-16(2,3)12-6-4-11(5-7-12)14-13(10-19)18-8-9-20-15(18)17-14/h4-10H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXYAPKXYLXTUJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.